molecular formula C8H15NO B8614037 3-Oxa-1-azaspiro[4.5]decane CAS No. 176-86-3

3-Oxa-1-azaspiro[4.5]decane

Cat. No. B8614037
CAS RN: 176-86-3
M. Wt: 141.21 g/mol
InChI Key: NAKGKPCCHMYDIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Oxa-1-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Oxa-1-azaspiro[4.5]decane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Oxa-1-azaspiro[4.5]decane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

176-86-3

Product Name

3-Oxa-1-azaspiro[4.5]decane

Molecular Formula

C8H15NO

Molecular Weight

141.21 g/mol

IUPAC Name

3-oxa-1-azaspiro[4.5]decane

InChI

InChI=1S/C8H15NO/c1-2-4-8(5-3-1)6-10-7-9-8/h9H,1-7H2

InChI Key

NAKGKPCCHMYDIM-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(CC1)COCN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 500 mL flask containing 1-amino-cyclohexylmethanol (135 g, 1.05 mol) and methanol (50 mL) is added methyl formcel (53 mL of 55% formaldehyde in methanol/water, 1.06 mol) dropwise over a 1 hour period. During the addition, the stirred solution is warmed gently from room temperature to 37° C. After the addition is completed, the mixture is allowed to stir overnight at room temperature. The clear, colorless reaction mixture is stripped on a rotary evaporator (50° C./29″ vacuum). The resulting oil is distilled under vacuum giving a clear, colorless, mobile liquid with a boiling point of 43° C./0.8 torr. A total of 123.4 g is collected (83% yield). A GC analysis indicates 95.6% purity.
Quantity
135 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
53 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.